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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and
potential biological properties of N-tert-butoxycarbonyl-3-(aminomethyl)benzoic acid (Boc-3-
AMBA). The information is intended to support research and development activities in
medicinal chemistry, chemical biology, and drug discovery.

Core Physical and Chemical Properties

Boc-3-AMBA, with the chemical formula C13H17NQOa, is a derivative of 3-(aminomethyl)benzoic
acid where the amino group is protected by a tert-butoxycarbonyl (Boc) group. This protecting
group strategy is common in organic synthesis to prevent unwanted side reactions of the amine
functionality. While specific experimental data for some properties of Boc-3-AMBA are not
widely published, data for its isomers and related compounds, along with computational
predictions, provide a solid basis for its characterization.
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Property Value Source
Molecular Formula C13H17NOa
Molecular Weight 267.28 g/mol
Predicted Boiling Point 427.8 £ 38.0 °C [1]
Predicted Density 1.178 + 0.06 g/cm?3 [1]
Melting Point 164-168 °C (for 4-isomer) [1][2]
Solubility Soluble in Methanol [1]

CAS Number 117445-22-4 [3]

Synthesis and Experimental Protocols

The synthesis of Boc-3-AMBA typically involves the protection of the amino group of 3-
(aminomethyl)benzoic acid using di-tert-butyl dicarbonate (Boc20). While a specific protocol for
the 3-isomer is not detailed in the available literature, a general and adaptable procedure for
the Boc protection of aminobenzoic acids is well-established.

General Experimental Protocol for Boc Protection of
(Aminomethyl)benzoic Acid

This protocol is adapted from the synthesis of the 4-isomer and can be applied to the 3-isomer
with minor modifications.

Materials:

¢ 3-(Aminomethyl)benzoic acid

» Di-tert-butyl dicarbonate (Bocz0)
o Tetrahydrofuran (THF)

o Deionized water

o Saturated agueous sodium bicarbonate solution
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e 1 M Hydrochloric acid solution

Procedure:

Dissolve 3-(aminomethyl)benzoic acid in a mixture of tetrahydrofuran and deionized water.
 Stir the solution at room temperature.
o Slowly add di-tert-butyl dicarbonate to the reaction mixture.

» Adjust the pH of the reaction system to approximately 6 by the slow addition of a saturated
agueous sodium bicarbonate solution.

» Continue stirring the reaction mixture for 16 hours at room temperature.

e Upon completion of the reaction, carefully acidify the solution to a pH of approximately 3 with
a 1 M hydrochloric acid solution, which should precipitate a white solid.

o Collect the solid product by filtration.
o Wash the collected solid with deionized water.

e Dry the product to afford Boc-3-AMBA as a white solid.

Experimental Workflow for Boc Protection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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